Cas no 5078-64-8 (1-5-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethan-1-one)

• Product Name: 1-5-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethan-1-one
• CAS No: 5078-64-8
• MF: C₁₁H₁₁N₃O
• MW: 201.224541902542
• MDL: MFCD00112454
• CID: 3432205
• PubChem ID: 2805554
• Update Time: 2025-09-19

1-5-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• ETHANONE, 1-[5-METHYL-1-(2-PYRIDINYL)-1H-PYRAZOL-4-YL]-
• AKOS000348798
• CCG-44069
• 1-[5-METHYL-1-(2-PYRIDINYL)-1H-PYRAZOL-4-YL]ETHANONE
• EN300-99269
• YIRYAUXPAJGLSK-UHFFFAOYSA-N
• 4-acetyl-1-(2-pyridyl)-5-methylpyrazole
• 1-[5-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]ethan-1-one
• Z336085868
• G46037
• 1-(5-methyl-1-pyridin-2-yl-1H-pyrazol-4-yl)-ethanone
• 5078-64-8
• 1-(5-methyl-1-pyridin-2-ylpyrazol-4-yl)ethanone
• CS-0265559
• SR-01000633934-1
• 1-[5-METHYL-1-(PYRIDIN-2-YL)PYRAZOL-4-YL]ETHANONE
• FAA07864
• SCHEMBL1574919
• 1-5-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethan-1-one

• MDL： MFCD00112454
• Inchi： 1S/C11H11N3O/c1-8-10(9(2)15)7-13-14(8)11-5-3-4-6-12-11/h3-7H,1-2H3
• InChI Key： YIRYAUXPAJGLSK-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NN(C2C=CC=CN=2)C=1C

Computed Properties

• Exact Mass: 201.09
• Monoisotopic Mass: 201.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 47.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines